Cas no 930488-85-0 (2-Chloro-6-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]phenol)

2-Chloro-6-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]phenol structure
930488-85-0 structure
Product name:2-Chloro-6-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]phenol
CAS No:930488-85-0
MF:C15H12ClNO6S
MW:369.776882171631
CID:5869282
PubChem ID:9036235

2-Chloro-6-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]phenol Chemical and Physical Properties

Names and Identifiers

    • 930488-85-0
    • EN300-26586572
    • Z95218688
    • 2-chloro-6-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]phenol
    • 2-Chloro-6-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]phenol
    • Inchi: 1S/C15H12ClNO6S/c1-23-14-9-10(8-13(16)15(14)18)6-7-24(21,22)12-4-2-11(3-5-12)17(19)20/h2-9,18H,1H3/b7-6+
    • InChI Key: UNONJBMNQADGRX-VOTSOKGWSA-N
    • SMILES: ClC1C(=C(C=C(C=1)/C=C/S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O)OC)O

Computed Properties

  • Exact Mass: 369.0073860g/mol
  • Monoisotopic Mass: 369.0073860g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 562
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 118Ų

2-Chloro-6-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]phenol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26586572-0.05g
2-chloro-6-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]phenol
930488-85-0 95.0%
0.05g
$212.0 2025-03-20

Additional information on 2-Chloro-6-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]phenol

Research Briefing on 2-Chloro-6-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]phenol (CAS: 930488-85-0)

The compound 2-Chloro-6-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]phenol (CAS: 930488-85-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and therapeutic development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 2-Chloro-6-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]phenol, which include a chloro-methoxy phenol core and a nitrobenzenesulfonyl ethenyl side chain. These structural motifs are known to confer significant biological activity, particularly in the context of enzyme inhibition and modulation of cellular pathways. The compound has been investigated for its potential as a kinase inhibitor, with preliminary data suggesting promising activity against specific tyrosine kinases involved in cancer progression.

In a study published in the Journal of Medicinal Chemistry, researchers synthesized and evaluated a series of derivatives based on the core structure of 930488-85-0. The results demonstrated that the compound exhibits potent inhibitory effects on certain cancer cell lines, with IC50 values in the low micromolar range. Mechanistic studies revealed that the compound disrupts key signaling pathways, leading to apoptosis and cell cycle arrest. These findings underscore the potential of 930488-85-0 as a lead compound for the development of novel anticancer agents.

Another area of interest is the compound's potential application in infectious disease treatment. A recent study in Bioorganic & Medicinal Chemistry Letters explored the antimicrobial properties of 2-Chloro-6-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]phenol against drug-resistant bacterial strains. The compound showed notable activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli, suggesting its utility in addressing the growing challenge of antibiotic resistance.

Despite these promising findings, challenges remain in the development of 930488-85-0 as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural optimization and preclinical studies. Ongoing research is focused on modifying the compound's structure to enhance its pharmacokinetic properties while retaining its biological activity.

In conclusion, 2-Chloro-6-methoxy-4-[2-(4-nitrobenzenesulfonyl)ethenyl]phenol (CAS: 930488-85-0) represents a promising scaffold for the development of novel therapeutic agents. Its dual potential in oncology and infectious disease treatment makes it a valuable candidate for further investigation. Future studies should aim to elucidate its mechanism of action in greater detail and explore its efficacy in in vivo models to validate its therapeutic potential.

Recommend Articles

Recommended suppliers
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.